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Compound of Interest

Compound Name: H-Gly-D-Tyr-OH

Cat. No.: B11749848

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Gly-D-Tyr-OH is a dipeptide composed of glycine and the D-isoform of tyrosine. The
incorporation of D-tyrosine confers resistance to enzymatic degradation compared to its L-
counterpart, making it a valuable tool for various research applications.[1] Proper dissolution
and preparation of H-Gly-D-Tyr-OH solutions are critical for obtaining accurate and
reproducible experimental results. These application notes provide detailed protocols for the
dissolution, storage, and handling of H-Gly-D-Tyr-OH for use in diverse experimental settings,
including biochemical assays and cell culture. While specific biological functions of H-Gly-D-
Tyr-OH are not extensively documented, tyrosine-containing peptides are known to possess
antioxidant properties and can potentially modulate cellular signaling pathways.[2][3]

Physicochemical and Solubility Data

A summary of the key quantitative data for H-Gly-D-Tyr-OH is presented in the tables below for
easy reference.

Table 1: Physicochemical Properties of H-Gly-D-Tyr-OH
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Property Value

Molecular Formula C11H14N204

Molecular Weight 238.24 g/mol

Appearance White to off-white solid

Storage Lyophilized powder at -20°C or -80°C, protected

from light and moisture.[1]

Table 2: Stock Solution Preparation for H-Gly-D-Tyr-OH[4]

Volume of Solvent
to Add to 1 mg of

Desired Stock
Concentration

Volume of Solvent Volume of Solvent
to Add to 5 mg of to Add to 10 mg of

H-Gly-D-Tyr-OH H-Gly-D-Tyr-OH H-Gly-D-Tyr-OH
1 mM 4.1974 mL 20.9872 mL 41.9745 mL
5 mM 0.8395 mL 4.1974 mL 8.3949 mL
10 mM 0.4197 mL 2.0987 mL 41974 mL

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution

This protocol describes the preparation of a primary stock solution of H-Gly-D-Tyr-OH in an

agueous solvent.

Materials:

H-Gly-D-Tyr-OH powder

Sterile, deionized, or distilled water

Sterile microcentrifuge tubes

Vortex mixer
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 Ultrasonic bath (optional)
Procedure:

o Equilibrate: Allow the vial of lyophilized H-Gly-D-Tyr-OH to equilibrate to room temperature
before opening to prevent condensation.

o Weigh: Accurately weigh the desired amount of the peptide powder in a sterile
microcentrifuge tube.

« Initial Dissolution: Add the calculated volume of sterile water (refer to Table 2) to the peptide
to achieve the desired stock concentration.

e Mixing: Vortex the solution gently until the peptide is completely dissolved. The solution
should be clear.

e Sonication (Optional): If the peptide does not dissolve readily, sonicate the tube in a water
bath for a few minutes to aid dissolution. Avoid excessive heating. To further enhance
solubility, the tube can be warmed to 37°C before sonication.

o Sterilization: For cell culture applications, sterilize the stock solution by filtering it through a
0.22 pm syringe filter into a new sterile tube.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C. For short-term storage (up to 1 month), -20°C is suitable. For
long-term storage (up to 6 months), -80°C is recommended.

Protocol 2: Preparation of H-Gly-D-Tyr-OH in Organic
Solvents and Buffers

For applications requiring a non-agueous solvent or a specific buffer, this protocol provides a
general guideline. Peptides with hydrophobic character may require an organic co-solvent for
initial dissolution.

Materials:

¢ H-Gly-D-Tyr-OH powder
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Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile Phosphate-Buffered Saline (PBS) or other desired aqueous buffer

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Equilibrate and Weigh: Follow steps 1 and 2 from Protocol 1.

 Dissolution in Organic Solvent: Add a minimal amount of DMSO or DMF (e.g., 20-50 uL for 1
mg of peptide) to the tube. Vortex until the peptide is fully dissolved.

 Dilution in Aqueous Buffer: While vortexing, slowly add the desired aqueous buffer (e.g.,
PBS) dropwise to the concentrated peptide-organic solvent solution until the final desired
concentration is reached.

o Observe for Precipitation: If the solution becomes cloudy or a precipitate forms, the solubility
limit in that mixed solvent system has been exceeded.

» Final Concentration of Organic Solvent: For cell culture experiments, ensure the final
concentration of DMSO is low (typically < 0.5%) to avoid cytotoxicity.

o Storage: Aliquot and store the solution as described in Protocol 1.

Visualizations

The following diagrams illustrate a hypothetical signaling pathway that could be influenced by a
tyrosine-containing peptide and a general workflow for preparing H-Gly-D-Tyr-OH solutions.
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Caption: Hypothetical modulation of a receptor tyrosine kinase signaling pathway by H-Gly-D-

Tyr-OH.
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Experimental Workflow for H-Gly-D-Tyr-OH Solution Preparation
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Caption: General experimental workflow for the preparation of H-Gly-D-Tyr-OH solutions.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b11749848?utm_src=pdf-body-img
https://www.benchchem.com/product/b11749848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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